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Compound of Interest

Compound Name: Tetrodotoxin citrate

Cat. No.: B1663639

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tetrodotoxin (TTX) is a potent and highly specific neurotoxin renowned for its ability to block
voltage-gated sodium (Nav) channels.[1] This action prevents the propagation of action
potentials in nerve and muscle cells, making TTX an indispensable tool in neuroscience for
isolating and studying neuronal activity.[1] The citrate salt of tetrodotoxin is frequently used as it
enhances the compound's solubility and stability in aqueous solutions.[2][3] This document
provides a detailed protocol for the safe preparation of a Tetrodotoxin citrate stock solution for
research applications.

Extreme Hazard Warning: Tetrodotoxin is an extremely potent and fast-acting toxin that can be
fatal upon exposure through ingestion, inhalation, or parenteral routes.[4] All handling of TTX,
especially in its powdered form, must be conducted by trained personnel within a certified
chemical fume hood or Class Il biological safety cabinet.[5][6][7] Adherence to strict safety
protocols and the use of appropriate Personal Protective Equipment (PPE) are mandatory.[5][6]

Materials and Equipment

» Tetrodotoxin citrate powder

» Sterile, deionized water or a dilute acidic buffer (e.g., citrate or acetate buffer, pH 4-5)
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 Certified chemical fume hood or Class Il Biological Safety Cabinet (BSC)[6][7]
o Calibrated analytical balance

o Personal Protective Equipment (PPE): Lab coat, safety glasses/goggles, and two pairs of
nitrile gloves[5]

» Sterile, filtered pipette tips

 Sterile microcentrifuge tubes or vials with secure caps

» \Vortex mixer

o Absorbent pads[5][7]

o Designated waste container for TTX-contaminated materials[5]

o Freshly prepared 10-20% bleach solution for decontamination[5][7][8]

Quantitative Data Summary

The following table summarizes key quantitative data for Tetrodotoxin citrate. Note that some
suppliers co-lyophilize TTX with an excess of citrate buffer to improve solubility; in such cases,
use the molecular weight of TTX free base for concentration calculations.[9] Always refer to the
manufacturer's Certificate of Analysis for batch-specific information.
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Parameter

Value

Notes

Molecular Weight (TTX free

base)

319.27 g/mol [2][9]

Use this for calculations if the
product is TTX with added
citrate buffer.[9]

Molecular Weight (TTX citrate

~511.4 g/mol [1]

Formula: C11H17N3Os

salt) CeHsO7.[1]
Soluble in water (up to 10 mM)  The citrate salt form
Solubility and dilute acidic buffers (pH 4-  significantly improves water

5).[2]

solubility over the free base.[3]

Recommended Solvent

Sterile deionized water or
dilute citrate/acetate buffer (pH
4-5).

A slightly acidic pH enhances

the stability of the solution.

A 1 mM stock is common for

Typical Stock Concentration 1mM-10 mM many electrophysiology
applications.
) Stable for = 4 years when
Storage Temperature (Solid) -20°C[1][2]
stored properly.[1]
Store in small, single-use
Storage Temperature , ,
-20°C[9][10] aliquots to avoid repeated

(Solution)

freeze-thaw cycles.[10]

Solution Stability

Use on the same day if
possible; stable for up to one
month when aliquoted and
stored at -20°C.[9][10]

Experimental Protocol: Preparing a 1 mM Stock

Solution

This protocol outlines the preparation of a 1 mM Tetrodotoxin citrate stock solution. It is

strongly recommended to dissolve the entire contents of the vial at once to avoid the hazards

associated with handling the potent dry powder multiple times.[4][5]
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4.1. Pre-Procedure Safety Setup

o Designate Work Area: Place a sign indicating "Caution — Toxin in Use" at the entrance to the
designated work area.[4][5]

e Prepare Fume Hood: Work must be performed in a certified chemical fume hood or BSC.[7]
Line the work surface with an absorbent pad to contain any potential spills.[5][7]

e Don PPE: Wear a lab coat, safety glasses, and double nitrile gloves.[5]

o Prepare Waste: Have a designated, labeled container ready for all contaminated disposables
(e.q., pipette tips, tubes).[5] Have a freshly prepared 10-20% bleach solution accessible for
decontamination.[7][8]

4.2. Weighing and Dissolving

» Allow the vial of TTX citrate powder to equilibrate to room temperature for at least one hour
before opening to prevent condensation.[10]

o Place the sealed vial on the analytical balance and tare it. Note: For safety, it is best to use
the entire amount in the vial rather than weighing out aliquots of the powder.

o Carefully uncap the vial inside the fume hood.

e Using a calibrated pipette with a sterile, filtered tip, add the calculated volume of sterile water
or acidic buffer directly to the vial to achieve the desired concentration.

o Example Calculation (for a 1 mg vial to make a 1 mM stock):

» Using the molecular weight of TTX free base (319.27 g/mol ):

» Volume = (Mass / Molecular Weight) / Concentration

= Volume = (0.001 g/ 319.27 g/mol ) / 0.001 mol/L = 0.00313 L =3.13 mL

o Securely recap the vial.
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» Vortex gently until the solid is completely dissolved. Visually inspect the solution to ensure no
particulates remain.

4.3. Aliquoting and Storage

Dispense the stock solution into sterile, clearly labeled, single-use microcentrifuge tubes.[5]

Label each aliquot with "Tetrodotoxin Citrate," the concentration (e.g., 1 mM), the
preparation date, and your initials.[5]

Place the aliquots in a labeled, leak-proof secondary container.[5][7]

Store the secondary container in a secured freezer at -20°C.[1][2][10]
4.4. Decontamination and Waste Disposal

o All disposable items that came into contact with TTX (pipette tips, tubes, gloves) must be
submerged in the prepared 10-20% bleach solution for at least 30 minutes.[4][5][8]

o After decontamination, dispose of the items in the appropriate biohazardous waste container.

[7]

e Wipe down all surfaces inside the fume hood and any equipment used with the 10-20%
bleach solution, allowing a 30-minute contact time before a final wipe with water (to prevent
corrosion of metal surfaces).[7][8]

Diagrams
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Caption: Mechanism of Tetrodotoxin blocking the voltage-gated sodium channel.
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Caption: Workflow for the safe preparation of a Tetrodotoxin citrate stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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